1-Bromo-3,5-dichloro-2-(difluoromethoxy)benzene
Overview
Description
“1-Bromo-3,5-dichloro-2-(difluoromethoxy)benzene” is a chemical compound with the molecular formula C7H3BrCl2F2O . It has a molecular weight of 291.9 . It is used as a building block in the synthesis of various chemical compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with bromo, dichloro, and difluoromethoxy groups . The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound.Physical And Chemical Properties Analysis
“this compound” appears as a solid . It has a molecular weight of 291.91 . Other physical and chemical properties such as boiling point, density, and refractive index are not available for this specific compound in the searched resources.Scientific Research Applications
Organometallic Synthesis and Halogenation Reactions
1-Bromo-3,5-bis(trifluoromethyl)benzene has been identified as a versatile starting material in organometallic synthesis. This compound facilitates the preparation of synthetically useful reactions via phenylmagnesium, phenyllithium, and phenylcopper intermediates, highlighting its importance in the synthesis of complex molecules and its potential utility in reactions involving "1-Bromo-3,5-dichloro-2-(difluoromethoxy)benzene" (Porwisiak & Schlosser, 1996).
Spectroscopy and Structural Analysis
Vibrational and electronic absorption spectra studies of trisubstituted benzenes, including compounds similar to the target chemical, provide insights into the effect of halogen substituents on molecular properties. These studies contribute to the understanding of electronic structure and molecular vibrations, which are crucial for designing molecules with desired physical and chemical properties (Aralakkanavar et al., 1991).
Chemical Synthesis and Characterization
The synthesis and characterization of related halogenated compounds, such as "Ethynylferrocene Compounds of 1,3,5-Tribromobenzene," offer insights into methodologies that could be applied to or inspired by the synthesis and use of "this compound." These studies demonstrate the potential of halogenated benzene derivatives in constructing complex organometallic structures and their electrochemical properties, which might reflect on the utility of the target compound in similar contexts (Fink et al., 1997).
Potential Applications in Material Science and Organic Synthesis
The target compound's structural similarity to other halogenated benzenes suggests its utility in material science, such as in the synthesis of graphene nanoribbons, and in organic synthesis, where it could serve as a precursor or intermediate for the construction of complex molecules. Studies on compounds like "1-bromo-4-(3,7-dimethyloctyl)benzene" offer a glimpse into the synthetic procedures and characterization techniques applicable to halogenated benzene derivatives, which could be relevant for research involving "this compound" (Patil et al., 2012).
Safety and Hazards
Safety information for “1-Bromo-3,5-dichloro-2-(difluoromethoxy)benzene” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for “1-Bromo-3,5-dichloro-2-(difluoromethoxy)benzene” would likely depend on its potential applications in chemical synthesis and the development of new materials. As a building block in the synthesis of various chemical compounds , it could have potential uses in the development of pharmaceuticals, agrochemicals, and materials science.
properties
IUPAC Name |
1-bromo-3,5-dichloro-2-(difluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrCl2F2O/c8-4-1-3(9)2-5(10)6(4)13-7(11)12/h1-2,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCVSDRVAQJIYMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)OC(F)F)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrCl2F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701228521 | |
Record name | Benzene, 1-bromo-3,5-dichloro-2-(difluoromethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701228521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1417567-38-4 | |
Record name | Benzene, 1-bromo-3,5-dichloro-2-(difluoromethoxy)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1417567-38-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1-bromo-3,5-dichloro-2-(difluoromethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701228521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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